Cas no 1189891-69-7 (2-(4-Amino-pyrazol-1-ylmethyl)-benzoic acid methyl ester; hydrochloride)

• Product Name: 2-(4-Amino-pyrazol-1-ylmethyl)-benzoic acid methyl ester; hydrochloride
• CAS No: 1189891-69-7
• MF: C₁₂H₁₄ClN₃O₂
• MW: 267.711461544037
• MDL: MFCD04969767
• CID: 3140120
• PubChem ID: 44630901
• Update Time: 2025-05-22

2-(4-Amino-pyrazol-1-ylmethyl)-benzoic acid methyl ester; hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-Amino-pyrazol-1-ylmethyl)-benzoic acid methyl ester; hydrochloride
• Methyl 2-[(4-amino-1H-pyrazol-1-yl)methyl]benzoate hydrochloride
• AKOS024302112
• METHYL 2-[(4-AMINOPYRAZOL-1-YL)METHYL]BENZOATE HYDROCHLORIDE
• 2-(4-Aminopyrazol-1-ylmethyl)benzoic acid methyl ester hydrochloride
• 2-(4-Amino-pyrazol-1-ylmethyl)-benzoic acid methyl ester hydrochloride
• 1189891-69-7
• 2-(4-Aminopyrazol-1-ylmethyl)benzoicacidmethylesterhydrochloride
• MFCD04969767
• PXB89169
• EN300-762722
• methyl 2-[(4-aminopyrazol-1-yl)methyl]benzoate;hydrochloride

• MDL： MFCD04969767
• Inchi： 1S/C12H13N3O2.ClH/c1-17-12(16)11-5-3-2-4-9(11)7-15-8-10(13)6-14-15;/h2-6,8H,7,13H2,1H3;1H
• InChI Key： ZATMYZMBTYWAQI-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1C=CC=CC=1CN1C=C(C=N1)N)=O

Computed Properties

• Exact Mass: 267.0774544Da
• Monoisotopic Mass: 267.0774544Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 2-(4-Amino-pyrazol-1-ylmethyl)-benzoic acid methyl ester; hydrochloride

2-(4-Amino-pyrazol-1-ylmethyl)-benzoic acid methyl ester; hydrochloride: A Comprehensive Overview

The compound 2-(4-Amino-pyrazol-1-ylmethyl)-benzoic acid methyl ester; hydrochloride, with the CAS number 1189891-69-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development and material science. The molecule consists of a benzoic acid methyl ester moiety linked to a pyrazole ring substituted with an amino group, making it a versatile structure for various chemical modifications and functionalizations.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly in the design of bioactive compounds with potential therapeutic applications. The presence of the amino group on the pyrazole ring introduces additional functionality, enabling the molecule to participate in hydrogen bonding and other non-covalent interactions, which are crucial for biological activity. This makes 2-(4-Amino-pyrazol-1-ylmethyl)-benzoic acid methyl ester; hydrochloride a promising candidate for further exploration in drug discovery.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution, condensation reactions, and coupling reactions. The choice of synthetic route depends on the availability of starting materials and the desired stereochemical outcome. Researchers have demonstrated that the use of microwave-assisted synthesis can significantly accelerate the formation of this compound, reducing reaction times while maintaining high yields.

The hydrochloride salt form of this compound is particularly advantageous for pharmaceutical applications due to its improved solubility and stability compared to the free base. This makes it easier to formulate into tablets, capsules, or injectable solutions for therapeutic use. Moreover, the methyl ester group in the benzoic acid moiety enhances lipophilicity, which can improve absorption across biological membranes.

Recent advancements in computational chemistry have allowed researchers to model the molecular interactions of 2-(4-Amino-pyrazol-1-ylmethyl)-benzoic acid methyl ester; hydrochloride with various biological targets, such as enzymes and receptors. These studies have provided valuable insights into its potential as an inhibitor or modulator of key cellular pathways involved in diseases like cancer, inflammation, and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. Its rigid structure and ability to form hydrogen bonds make it a suitable candidate for constructing supramolecular assemblies or functional materials with tailored properties. Researchers have investigated its use in creating self-assembled monolayers and stimuli-responsive materials, which could find applications in sensors and drug delivery systems.

The CAS number 1189891-69-7 serves as a unique identifier for this compound within chemical databases, facilitating its identification and retrieval for research purposes. This ensures that scientists worldwide can reference and build upon existing knowledge about this molecule without confusion or duplication.

In conclusion, 2-(4-Amino-pyrazol-1-ylmethyl)-benzoic acid methyl ester; hydrochloride is a multifaceted compound with significant potential across various fields. Its unique structure, coupled with recent advancements in synthetic methods and computational modeling, positions it as a valuable tool for future research and development efforts.